molecular formula C7H4N4S B8658637 2-(1H-Imidazol-2-yl)-thiazole-4-carbonitrile

2-(1H-Imidazol-2-yl)-thiazole-4-carbonitrile

Cat. No.: B8658637
M. Wt: 176.20 g/mol
InChI Key: NGTUNIZCDWOHKN-UHFFFAOYSA-N
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Description

2-(1H-Imidazol-2-yl)-thiazole-4-carbonitrile is a useful research compound. Its molecular formula is C7H4N4S and its molecular weight is 176.20 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C7H4N4S

Molecular Weight

176.20 g/mol

IUPAC Name

2-(1H-imidazol-2-yl)-1,3-thiazole-4-carbonitrile

InChI

InChI=1S/C7H4N4S/c8-3-5-4-12-7(11-5)6-9-1-2-10-6/h1-2,4H,(H,9,10)

InChI Key

NGTUNIZCDWOHKN-UHFFFAOYSA-N

Canonical SMILES

C1=CN=C(N1)C2=NC(=CS2)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-(1H-Imidazole-2-yl)-thiazole-4-carboxylic acid amide (120 mg) in 2 mL of anhydrous pyridine is added 0.25 mL of POCl3 dropwise at 0° C. The reaction mixture is stirred at the same temperature for 2 hours, poured into ice water, neutralized with solid NaHCO3, and extracted with 5% MeOH in CH2Cl2. The extract is washed with brine, dried and concentrated to a solid. 1H NMR (DMSO): δ 13.45 (br, 1H), 8.82 (s, 1H), 7.38 (s, 1H), 7.12 (s, 1H). LRMS calcd 176, found 177 (MH+).
Name
2-(1H-Imidazole-2-yl)-thiazole-4-carboxylic acid amide
Quantity
120 mg
Type
reactant
Reaction Step One
Name
Quantity
0.25 mL
Type
reactant
Reaction Step One
Quantity
2 mL
Type
solvent
Reaction Step One
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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